Cas no 85694-54-8 (hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide)

• Product Name: hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide
• CAS No: 85694-54-8
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• CID: 1119200
• PubChem ID: 13032084
• Update Time: 2025-04-20

hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• hexahydro-2H-[1,2,5]Thiadiazolo[2,3-a]pyridine 1,1-dioxide
• F2147-3101
• AKOS026716211
• 85694-54-8

• Inchi： 1S/C6H12N2O2S/c9-11(10)7-5-6-3-1-2-4-8(6)11/h6-7H,1-5H2
• InChI Key： WQFBSIXIDQPQIM-UHFFFAOYSA-N
• SMILES： S1(NCC2CCCCN12)(=O)=O

Computed Properties

• Exact Mass: 176.06194880g/mol
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 57.8Ų